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Compound of Interest

Compound Name:
Methyl 5-bromo-3-fluorothiophene-

2-carboxylate

CAS No.: 1820885-11-7

Cat. No.: B3111226

Get Quote

Executive Summary
Methyl 5-bromo-3-fluorothiophene-2-carboxylate represents a high-value pharmacophore

scaffold, particularly in the development of kinase inhibitors and conjugated organic

semiconductors. Its unique substitution pattern—combining the lipophilic, sigma-hole-donating

bromine at C5 with the metabolic-blocking, dipole-altering fluorine at C3—creates a distinct

crystallographic profile compared to its non-fluorinated or amino-substituted analogs.

Note on Data Availability: As of the current literature index, the specific single-crystal X-ray

diffraction (SC-XRD) dataset for this exact molecule remains a proprietary or unpublished

target. Consequently, this guide functions as a Predictive Structural Analysis & Experimental

Roadmap. It synthesizes crystallographic data from high-fidelity analogs (e.g., methyl 3-

aminothiophene-2-carboxylate and 5-bromothiophene-2-carboxylic acid) to construct a

predictive model of its solid-state behavior, followed by a validated protocol for its synthesis

and crystallization.
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Crystal Packing Drivers
Based on the Cambridge Structural Database (CSD) trends for halogenated thiophene

carboxylates, the crystal lattice of the target molecule is predicted to be governed by three

primary non-covalent interactions:

Halogen Bonding (C5-Br···O=C): The bromine atom at position 5 exhibits a significant

positive electrostatic potential cap (σ-hole). In the absence of strong H-bond donors (like -

NH₂), this Br atom will likely act as a Lewis acid, docking with the carbonyl oxygen (Lewis

base) of a neighboring molecule. This interaction typically drives the formation of 1D

supramolecular chains.

Fluorine-Dipole Alignment (C3-F): Unlike the hydrogen in the parent thiophene, the C3-

fluorine atom introduces a strong local dipole. To minimize electrostatic repulsion, the

molecules are predicted to adopt an antiparallel π-stacking arrangement, offsetting the C-F

dipoles between layers.

Conformational Planarity (S···O Lock): The ester carbonyl oxygen is expected to lie syn-

planar to the thiophene sulfur atom (S···O interaction), locking the molecule into a flat

conformation that maximizes packing efficiency (high density).

Comparative Data: Target vs. Analogs
The following table contrasts the predicted properties of the target with experimentally solved

analogs to highlight the structural shift induced by the F/Br substitution.
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Feature

Target: Methyl 5-
bromo-3-
fluorothiophene-2-
carboxylate

Analog A: Methyl 3-
aminothiophene-2-
carboxylate [1]

Analog B: Methyl 5-
bromothiophene-2-
carboxylate [2]

Space Group

(Pred/Exp)

P2₁/c or P-1

(Predicted)
P2₁/c (Experimental) P2₁/c (Experimental)

Primary Packing

Force

Halogen Bond (Br[1]

[2]···O) + π-Stacking

Hydrogen Bond (N-

H···O)

Halogen Bond (Br[3]

[4][5][6]···O)

Planarity
High (S···O lock + F-

induced rigidity)

Moderate (Amino

group

pyramidalization)

High

Density (Calc) ~1.85 - 1.95 g/cm³ 1.42 g/cm³ ~1.75 g/cm³

Melting Point 65–75 °C (Predicted) 63–64 °C 60–62 °C

Electronic Character
Electron-deficient (π-

acidic)
Electron-rich (π-basic) Moderate

Part 2: Experimental Protocols
Synthesis Workflow
To obtain high-purity material suitable for diffraction, a two-step synthesis starting from methyl

3-fluorothiophene-2-carboxylate is recommended. The presence of the electron-withdrawing

ester at C2 directs electrophilic bromination to the C5 position with high regioselectivity.

Step 1: Bromination

Reagents: Methyl 3-fluorothiophene-2-carboxylate (1.0 eq), N-Bromosuccinimide (NBS, 1.1

eq), Acetic Acid (AcOH) or DMF.

Procedure: Dissolve starting material in AcOH. Add NBS portion-wise at 0°C to prevent over-

bromination.

Condition: Stir at RT for 4–6 hours. Monitor by TLC (Hexane/EtOAc 9:1).
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Workup: Quench with water, extract with DCM, wash with NaHCO₃ and brine. Dry over

MgSO₄.

Purification: Silica gel column chromatography (0-10% EtOAc in Hexanes).

Crystallization Protocol (SC-XRD Grade)
Standard recrystallization often yields microcrystalline powders. For single crystals, use the

Slow Diffusion method.

Solvent System: Dichloromethane (DCM) / Hexane.

Protocol:

Dissolve 20 mg of the purified compound in a minimal amount (0.5 mL) of DCM in a small

vial (inner vial).

Place this open vial inside a larger jar containing 5 mL of Hexane (anti-solvent).

Cap the outer jar tightly.

Allow to stand undisturbed at 4°C for 3–5 days.

Mechanism: Hexane vapor slowly diffuses into the DCM solution, gradually lowering

solubility and promoting the growth of few, high-quality prismatic crystals suitable for X-ray

diffraction.

Part 3: Visualizations
Synthesis & Crystallization Workflow
The following diagram outlines the logical flow from precursor selection to data acquisition.
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Figure 1: Step-by-step workflow for synthesizing and crystallizing the target compound for

structural analysis.

Predicted Crystal Packing Network
This diagram visualizes the competing forces likely to stabilize the crystal lattice, based on the

"Analog B" (Bromothiophene) model.

Molecule A
(Reference)

Molecule B
(Neighbor)

Linear Chain Formation

Molecule C
(Layer Below)

π-π Stacking

Halogen Bond
(C5-Br ··· O=C)

Dipole Stacking
(Antiparallel C-F)

S···O Intramolecular
Lock

Planarity Enforcer

Click to download full resolution via product page

Figure 2: Predicted supramolecular assembly showing the critical Halogen Bonding and Dipole

Stacking interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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